Cas no 125279-81-4 (Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)-)

• Product Name: Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)-
• CAS No: 125279-81-4
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 141241
• PubChem ID: 147858
• Update Time: 2025-06-22

Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)-
• (R)-2-((4-NITROPHENOXY)METHYL)OXIRANE
• (R)-((4-Nitrophenoxy)methyl)oxirane
• (R)-(-)-2-[(4-nitrophenoxy)methyl]oxirane
• (R)-(-)-Glycidyl 4-nitrophenyl ether
• (R)-1,2-epoxy-3-(4-nitrophenoxy)propane
• (R)-Glycidyl 4-nitrophenyl ether
• (R)-glycidyl p-nitrophenyl ether
• BRN 3590314
• CCRIS 6397
• Oxirane, ((4-nitrophenoxy)methyl)-, (R)-
• (R)-(-)-GLYCIDYL4-NITRO-PHENYLETHER
• SCHEMBL9737497
• OXIRANE, ((4-NITROPHENOXY)METHYL)-, (2R)-
• 1,2-EPOXY-3-(P-NITROPHENOXY)PROPANE, (-)-
• FPIGOBKNDYAZTP-VIFPVBQESA-N
• UNII-49IWT8U7IB
• DTXSID30154722
• 125279-81-4
• AKOS006275926
• (R)-2-((4-Nitro-phenoxy)methyl)oxirane
• 1,2-Epoxy-3-(p-nitrophenoxy)propane, (R)-
• 5-17-03-00015 (Beilstein Handbook Reference)
• OXIRANE, 2-((4-NITROPHENOXY)METHYL)-, (2R)-
• A805361
• (R)-1,2-epoxy-3-(p-nitrophenoxy)propane
• (2R)-2-[(4-nitrophenoxy)methyl]oxirane
• Oxirane, 2-[(4-nitrophenoxy)methyl]-, (2R)-
• MFCD01709445
• 49IWT8U7IB
• W15562
• Q27259285

• Inchi： 1S/C9H9NO4/c11-10(12)7-1-3-8(4-2-7)13-5-9-6-14-9/h1-4,9H,5-6H2/t9-/m0/s1
• InChI Key： FPIGOBKNDYAZTP-VIFPVBQESA-N
• SMILES： O1C[C@@H]1COC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 64.9

Additional information on Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)-

Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)-: A Comprehensive Overview

Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)-, also known by its CAS registry number 125279-81-4, is a specialized organic compound with significant applications in various fields. This compound belongs to the class of epoxides, which are three-membered cyclic ethers characterized by their strained ring structure. The (2R) designation indicates the stereochemistry at the second carbon atom, highlighting the importance of chirality in its properties and applications.

The molecular structure of Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)- consists of an epoxide ring attached to a substituted phenoxy group. The presence of the nitrophenyl group introduces unique electronic and steric effects, making this compound highly versatile. Recent studies have explored its role in drug delivery systems, where its biocompatibility and controlled degradation properties make it an attractive candidate for encapsulating therapeutic agents.

One of the most notable advancements involving this compound is its application in polymer chemistry. Researchers have utilized Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)- as a building block for synthesizing novel polymeric materials with tailored mechanical and thermal properties. These materials exhibit enhanced durability and resistance to environmental factors, making them suitable for use in high-performance applications such as aerospace and automotive industries.

In the field of materials science, the compound has been employed as a precursor for creating advanced composites. Its ability to undergo controlled polymerization under specific conditions allows for the creation of lightweight yet robust materials. Recent breakthroughs in this area have focused on optimizing reaction conditions to achieve higher yields and better product consistency.

The synthesis of Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)- involves a multi-step process that typically begins with the epoxidation of a suitable alkene. The introduction of the nitrophenyl group is achieved through nucleophilic substitution or other coupling reactions. Modern methodologies have introduced catalytic systems that enhance reaction efficiency and selectivity, reducing production costs and minimizing environmental impact.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of this compound. Studies have shown that under specific microbial conditions, Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)- can be effectively metabolized without releasing harmful byproducts. This property is crucial for its sustainable use in industrial and biomedical applications.

In summary, Oxirane,2-[(4-nitrophenoxy)methyl]-, (2R)- (CAS No. 125279-81-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques continue to expand its utility in both academic research and industrial settings.